Cas no 3568-44-3 (Benzenesulfonic acid,4-amino-2,6-diiodo-)

Benzenesulfonic acid,4-amino-2,6-diiodo- structure
3568-44-3 structure
Product Name:Benzenesulfonic acid,4-amino-2,6-diiodo-
CAS No:3568-44-3
MF:C6H5I2NO3S
MW:424.982744932175
CID:314840
PubChem ID:151123
Update Time:2025-04-19

Benzenesulfonic acid,4-amino-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-amino-2,6-diiodo-
    • 4-amino-2,6-diiodobenzenesulfonic acid
    • DTXSID20189184
    • 3568-44-3
    • Benzenesulfonic acid, 4-amino-2,6-diiodo-
    • 2,6-Diiodosulfanilic acid
    • 2,6-diiodo-sulfanilic acid
    • Inchi: 1S/C6H5I2NO3S/c7-4-1-3(9)2-5(8)6(4)13(10,11)12/h1-2H,9H2,(H,10,11,12)
    • InChI Key: WCQGGYBKOWJNJU-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C=1S(=O)(=O)O)I)N

Computed Properties

  • Exact Mass: 424.80705
  • Monoisotopic Mass: 424.808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • Density: 2.678
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.78
  • PSA: 80.39
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